Cas no 1391053-26-1 (N-4-(2-Pyridinyl)benzoylglycine-13C2,15N)

• Product Name: N-4-(2-Pyridinyl)benzoylglycine-13C2,15N
• CAS No: 1391053-26-1
• MF: C₁₄H₁₂N₂O₃
• MW: 259.235402107239
• CID: 2258067
• Update Time: 2025-07-25

N-4-(2-Pyridinyl)benzoylglycine-13C2,15N Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-Pyridinyl)benzoyl]glycine-13C2,15N
• N-4-(2-Pyridinyl)benzoylglycine-13C2,15N

• Inchi： 1S/C14H12N2O3/c17-13(18)9-16-14(19)11-6-4-10(5-7-11)12-3-1-2-8-15-12/h1-8H,9H2,(H,16,19)(H,17,18)/i9+1,13+1,16+1
• InChI Key： AGXRTZITFWDMAD-SXVCCXSBSA-N
• SMILES： O=C(C1C([H])=C([H])C(C2=C([H])C([H])=C([H])C([H])=N2)=C([H])C=1[H])[15N]([H])[13C]([H])([H])[13C](=O)O[H]

Additional information on N-4-(2-Pyridinyl)benzoylglycine-13C2,15N

Introduction to N-4-(2-Pyridinyl)benzoylglycine-13C2,15N (CAS No. 1391053-26-1)

N-4-(2-Pyridinyl)benzoylglycine-13C2,15N, a meticulously crafted compound with the chemical identifier CAS No. 1391053-26-1, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This is particularly evident in its application as a key intermediate in the development of novel therapeutic agents targeting various biological pathways. The compound's unique structural configuration, featuring a benzoyl group linked to glycine via an amide bond and integrated with a 2-pyridinyl moiety, positions it as a versatile building block for synthetic chemists and medicinal chemists alike.

The incorporation of stable isotope labeling, specifically ¹³C and ¹⁵N, enhances the compound's utility in metabolic studies and NMR spectroscopic analyses. These isotopic labels provide invaluable insights into the compound's metabolic fate and interactions within biological systems, making it an indispensable tool for researchers investigating drug metabolism and pharmacokinetics. The precise control over isotopic distribution allows for detailed kinetic studies, which are crucial for understanding how the compound behaves in vivo.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. The 2-pyridinyl group in N-4-(2-Pyridinyl)benzoylglycine-13C2,15N contributes to its binding affinity and selectivity towards specific biological targets. Pyridine derivatives are well-documented for their role in modulating enzyme activity and receptor interactions, making them a cornerstone in the design of small-molecule drugs. The benzoyl-glycine moiety further enhances the compound's solubility and bioavailability, critical factors for successful drug development.

The synthesis of N-4-(2-Pyridinyl)benzoylglycine-13C2,15N involves a multi-step process that exemplifies the ingenuity of modern synthetic methodologies. The use of protected amino acids and advanced coupling techniques ensures high yield and purity, which are paramount for pharmaceutical applications. The isotopic labeling process is particularly sophisticated, requiring precise control over reaction conditions to achieve optimal incorporation rates of ¹³C and ¹⁵N.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders. Compounds with pyridinyl substituents have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine and dopamine. N-4-(2-Pyridinyl)benzoylglycine-13C2,15N is being explored as a potential lead compound in this area, with initial studies suggesting its efficacy in attenuating symptoms associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The role of stable isotope labeling extends beyond mere analytical purposes; it also plays a critical role in drug discovery by enabling researchers to differentiate between metabolites and parent compounds. This capability is essential for understanding drug-drug interactions and for optimizing dosing regimens. The use of NMR spectroscopy with isotopically labeled compounds provides high-resolution structural information, facilitating the elucidation of complex reaction mechanisms.

The chemical properties of N-4-(2-Pyridinyl)benzoylglycine-13C2,15N make it an excellent candidate for further derivatization into more complex molecules. Researchers are investigating its potential as a scaffold for designing novel inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes are implicated in various diseases, including cancer and inflammatory disorders. By leveraging the inherent flexibility of the benzoyl-glycine backbone and the electronic properties of the pyridinyl group, scientists aim to develop highly specific therapeutic agents.

The pharmaceutical industry continues to invest heavily in innovative approaches to drug development, recognizing that traditional methods are often insufficient to address complex diseases like cancer and autoimmune disorders. N-4-(2-Pyridinyl)benzoylglycine-13C2,15N exemplifies how cutting-edge chemical synthesis can contribute to this effort by providing novel molecular entities with tailored biological activities. Its unique combination of structural features positions it as a valuable asset in the quest for next-generation therapeutics.

As our understanding of biological systems evolves, so too does our ability to design molecules that interact selectively with disease-causing targets. The incorporation of advanced isotopic labeling techniques into drug discovery pipelines represents a significant leap forward in our ability to dissect complex biological processes at the molecular level. N-4-(2-Pyridinyl)benzoylglycine-13C2,15N serves as a testament to this progress, offering both analytical tools and synthetic building blocks that will undoubtedly influence future research directions.